Cas no 637746-27-1 (N-(1E)-(4-methylphenyl)({(4-nitrophenyl)methylimino})methylmorpholine-4-carbothioamide)

• Product Name: N-(1E)-(4-methylphenyl)({(4-nitrophenyl)methylimino})methylmorpholine-4-carbothioamide
• CAS No: 637746-27-1
• MF: C₂₀H₂₂N₄O₃S
• MW: 398.478682994843
• CID: 6008950
• PubChem ID: 2950729
• Update Time: 2025-11-01

N-(1E)-(4-methylphenyl)({(4-nitrophenyl)methylimino})methylmorpholine-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• N-(1E)-(4-methylphenyl)({(4-nitrophenyl)methylimino})methylmorpholine-4-carbothioamide
• N-[C-(4-methylphenyl)-N-[(4-nitrophenyl)methyl]carbonimidoyl]morpholine-4-carbothioamide
• Benzenecarboximidamide, 4-methyl-N-(4-morpholinylthioxomethyl)-N'-[(4-nitrophenyl)methyl]-
• F1526-0062
• AKOS002387477
• N-[(1E)-(4-METHYLPHENYL)({[(4-NITROPHENYL)METHYL]IMINO})METHYL]MORPHOLINE-4-CARBOTHIOAMIDE
• (E)-N-(((4-nitrobenzyl)imino)(p-tolyl)methyl)morpholine-4-carbothioamide
• 637746-27-1

• Inchi： 1S/C20H22N4O3S/c1-15-2-6-17(7-3-15)19(22-20(28)23-10-12-27-13-11-23)21-14-16-4-8-18(9-5-16)24(25)26/h2-9H,10-14H2,1H3,(H,21,22,28)
• InChI Key： KKRHXKLYDQRWIV-UHFFFAOYSA-N
• SMILES： C1(C(NC(N2CCOCC2)=S)=NCC2=CC=C([N+]([O-])=O)C=C2)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 398.14126175g/mol
• Monoisotopic Mass: 398.14126175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 561.9±60.0 °C(Predicted)
• pka: 12.78±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on N-(1E)-(4-methylphenyl)({(4-nitrophenyl)methylimino})methylmorpholine-4-carbothioamide

N-(1E)-(4-methylphenyl){((4-nitrophenyl)methylimino)}methylmorpholine-4-carbothioamide: A Comprehensive Overview

N-(1E)-(4-methylphenyl)({(4-nitrophenyl)methylimino})methylmorpholine-4-carbothioamide (CAS No. 637746-27-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. This comprehensive overview aims to provide a detailed understanding of the compound's chemical properties, biological activities, and recent advancements in its research and development.

The molecular structure of N-(1E)-(4-methylphenyl)({(4-nitrophenyl)methylimino})methylmorpholine-4-carbothioamide is composed of a morpholine ring, a thioamide group, and substituted aromatic rings. The presence of these functional groups imparts specific chemical and biological properties to the compound. The morpholine ring, a six-membered heterocyclic compound containing an oxygen atom, is known for its stability and ability to form hydrogen bonds, which can enhance the compound's solubility and bioavailability. The thioamide group, on the other hand, is a sulfur-containing functional group that can participate in various chemical reactions and interactions with biological targets.

The aromatic substituents, specifically the 4-methylphenyl and 4-nitrophenyl groups, play crucial roles in determining the compound's electronic properties and reactivity. The 4-methylphenyl group introduces steric hindrance and electron-donating effects, while the 4-nitrophenyl group provides strong electron-withdrawing properties. These electronic effects can influence the compound's binding affinity to specific receptors or enzymes, making it a promising candidate for drug design.

Recent studies have explored the biological activities of N-(1E)-(4-methylphenyl)({(4-nitrophenyl)methylimino})methylmorpholine-4-carbothioamide in various contexts. One notable area of research is its potential as an anti-inflammatory agent. Inflammation is a complex biological response involving multiple signaling pathways and mediators. Compounds that can modulate these pathways effectively are highly sought after for the treatment of inflammatory diseases. Studies have shown that N-(1E)-(4-methylphenyl)({(4-nitrophenyl)methylimino})methylmorpholine-4-carbothioamide exhibits significant anti-inflammatory activity by inhibiting key enzymes involved in the production of pro-inflammatory cytokines and mediators.

Another area of interest is the compound's potential as an antiviral agent. Viral infections pose significant health challenges globally, and there is a continuous need for new antiviral drugs with broad-spectrum activity. Research has demonstrated that N-(1E)-(4-methylphenyl)({(4-nitrophenyl)methylimino})methylmorpholine-4-carbothioamide can interfere with viral replication processes by targeting specific viral proteins or enzymes. This property makes it a valuable lead compound for further optimization and development into effective antiviral therapies.

In addition to its therapeutic potential, N-(1E)-(4-methylphenyl)({(4-nitrophenyl)methylimino})methylmorpholine-4-carbothioamide has also been studied for its pharmacokinetic properties. Understanding how a compound behaves in the body is crucial for optimizing its therapeutic efficacy and minimizing adverse effects. Pharmacokinetic studies have revealed that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It shows good oral bioavailability and a reasonable half-life, which are desirable characteristics for a drug candidate.

The safety profile of N-(1E)-(4-methylphenyl)({(4-nitrophenyl)methylimino})methylmorpholine-4-carbothioamide has also been evaluated in preclinical studies. Toxicity assessments have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further clinical development.

In conclusion, N-(1E)-(4-methylphenyl)({(4-nitrophenyl)methylimino})methylmorpholine-4-carbothioamide (CAS No. 637746-27-1) is a promising compound with diverse biological activities and favorable pharmacological properties. Its unique structural features make it an attractive candidate for drug discovery efforts aimed at developing novel treatments for inflammatory diseases and viral infections. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications, paving the way for future advancements in medicinal chemistry and pharmaceutical science.